Cas no 1804173-57-6 (4-Bromomethyl-2-methoxy-1H-benzimidazole)

• Product Name: 4-Bromomethyl-2-methoxy-1H-benzimidazole
• CAS No: 1804173-57-6
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4826317
• Update Time: 2025-06-15

4-Bromomethyl-2-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-methoxy-1H-benzimidazole

• Inchi： 1S/C9H9BrN2O/c1-13-9-11-7-4-2-3-6(5-10)8(7)12-9/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： OBIOZHSKIFAQHW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.4
• Topological Polar Surface Area: 37.9

Additional information on 4-Bromomethyl-2-methoxy-1H-benzimidazole

Comprehensive Overview of 4-Bromomethyl-2-methoxy-1H-benzimidazole (CAS No. 1804173-57-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 4-Bromomethyl-2-methoxy-1H-benzimidazole (CAS No. 1804173-57-6) has emerged as a compound of significant interest. This benzimidazole derivative is widely recognized for its versatile applications in drug discovery, material science, and agrochemical research. With the increasing demand for high-purity intermediates, researchers and manufacturers are actively exploring its synthesis, stability, and potential uses. The compound's unique bromomethyl and methoxy functional groups make it a valuable building block for designing novel molecules, aligning with current trends in targeted drug delivery and green chemistry.

The molecular structure of 4-Bromomethyl-2-methoxy-1H-benzimidazole features a benzimidazole core substituted at the 2-position with a methoxy group and at the 4-position with a bromomethyl moiety. This configuration enables diverse chemical modifications, making it a sought-after intermediate in medicinal chemistry. Recent studies highlight its role in synthesizing kinase inhibitors and antiviral agents, addressing global health challenges such as drug-resistant infections and chronic diseases. Its relevance in cancer research has also grown, as researchers investigate its potential in apoptosis induction pathways.

From an industrial perspective, the synthesis of CAS No. 1804173-57-6 involves carefully controlled reactions to ensure high yield and minimal byproducts. Advanced techniques like column chromatography and recrystallization are employed to achieve the desired purity levels. Environmental considerations have led to innovations in solvent-free synthesis and catalytic processes, reflecting the industry's shift toward sustainable practices. These developments resonate with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Analytical characterization of 4-Bromomethyl-2-methoxy-1H-benzimidazole typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm its structural integrity and purity, which are critical for GMP compliance in pharmaceutical applications. The compound's storage stability under inert atmospheres and its compatibility with common organic solvents are frequently discussed topics in technical forums, underscoring the need for proper handling protocols.

Market trends indicate rising demand for custom synthesis services involving this compound, particularly in contract research organizations (CROs) and academic laboratories. Its utility in high-throughput screening and combinatorial chemistry has positioned it as a key player in accelerating drug development cycles. Furthermore, patent filings related to benzimidazole-based therapeutics have surged, highlighting its commercial potential.

In conclusion, 4-Bromomethyl-2-methoxy-1H-benzimidazole (CAS No. 1804173-57-6) represents a critical intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with advancements in process optimization and analytical validation, ensure its continued relevance in addressing complex scientific challenges. As research expands into bioisosteric replacements and structure-activity relationships, this compound is poised to remain at the forefront of small-molecule drug discovery.